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Compound of Interest

Compound Name: Ethyl phosphorodiamidate

Cat. No.: B15480869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl phosphorodiamidate (CAS
2404-65-1), also known as Ethyl N,N,N',N'-tetramethylphosphorodiamidate. This document
consolidates available data on its chemical and physical properties, synthesis, spectral
characteristics, and potential biological activity to support research and development activities.

Chemical Identity and Physical Properties

Ethyl phosphorodiamidate is an organophosphorus compound characterized by an ethyl
ester group and two dimethylamido groups attached to a central phosphorus atom.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

CAS Number 2404-65-1 -

Molecular Formula C6H17N202P PubChem[1]

Molecular Weight 180.19 g/mol PubChem[1]
N-

IUPAC Name [dimethylamino(ethoxy)phosph ~ PubChem[1]

oryl]-N-methylmethanamine

Ethyl N,N,N',N'-
tetramethylphosphorodiamidat
e, Bis(N,N-dimethyl) O-ethyl

Synonyms o PubChem[1]
phosphorodiamidate,
tetramethyl-diamidophosphoric

acid ethyl ester

XLogP3-AA 0.3 PubChem[1]
Topological Polar Surface Area  32.8 A2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

3 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]

Table 2: Experimental and Predicted Physical Properties
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Property Value Notes Source

Experimental data not
Boiling Point Not available found in the searched -

literature.

Experimental data not
Density Not available found in the searched -

literature.

Data is mentioned as
being available in
Refractive Index Available SpringerMaterials, but  PubChem[1]
the specific value was
not retrieved.

Standard non-polar:

Kovats Retention 1159, 1158.7Semi- Experimental values PubChem[1], Virginia
Index standard non-polar: from GC-MS analysis.  Open Data Portal[2]
1216.6

Synthesis

While a specific, detailed experimental protocol for the synthesis of Ethyl
phosphorodiamidate was not found in the reviewed literature, a general synthetic route can
be proposed based on the chemistry of analogous phosphoramidates. The most plausible
method involves the reaction of ethyl phosphorodichloridate with an excess of dimethylamine.
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Ethyl Phosphorodichloridate Dimethylamine
(EtO)P(O)Cl2 (CH3)2NH (excess)
+ 4 eq.

Ethyl Phosphorodiamidate
(EtO)P(O)(N(CH3)2)2

Dimethylammonium Chloride
[(CH3)2NHz]*Cl~
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Ethyl N,N,N',N'-tetramethyldiamidophosphate | C6H17N202P | CID 527629 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Virginia Open Data Portal [data.virginia.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl
Phosphorodiamidate (CAS 2404-65-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480869#ethyl-phosphorodiamidate-cas-number-
2404-65-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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